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Compound of Interest

Compound Name: Emrusolmin

Cat. No.: B560633 Get Quote

Essential Safety and Handling Guide for
Emrusolmin
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal procedures for laboratory personnel, including

researchers, scientists, and drug development professionals, who are handling Emrusolmin
(also known as Anle138b).

Hazard Identification and Classification
Emrusolmin is an experimental drug identified as a potential irritant.[1] Adherence to the

following safety information is critical to ensure a safe laboratory environment.

Hazard Classification GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[1]

Respiratory Tract Irritation H335
May cause respiratory

irritation.[1]
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The use of appropriate PPE is mandatory to prevent exposure when handling Emrusolmin.[2]

The following table summarizes the required equipment.

Body Part
Personal Protective
Equipment

Specifications

Eyes/Face Safety Goggles / Face Shield

Must be tightly fitting and

conform to EN 166 (EU) or

NIOSH (US) standards.[3]

Skin/Body Protective Gloves & Gown

Wear impervious and, where

applicable, fire/flame-resistant

clothing.[3]

Respiratory
Exhaust Ventilation /

Respirator

Use in a well-ventilated area,

such as a laboratory fume

hood, to avoid dust and

aerosol formation.[3][4]

Safe Handling and Operational Plan
Strict adherence to the following procedures is necessary to minimize risk during the handling

of Emrusolmin.

Engineering Controls:

Always handle Emrusolmin in a well-ventilated area or a designated laboratory fume hood

to minimize inhalation exposure.[3]

Work Practices:

Avoid Contact: Prevent direct contact with skin and eyes.[3]

Prevent Dust Formation: Avoid the formation of dust and aerosols during handling.[4]

Hand Washing: Wash hands thoroughly with soap and water after handling the substance.[1]
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In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, ensuring to

remove contact lenses if present. Seek prompt

medical attention.[1][4]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with plenty of soap

and water. Consult a physician.[1][4]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer artificial

respiration. Seek medical help.[1][4]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person and seek immediate

medical attention.[1][4]

Disposal Plan
Proper disposal of Emrusolmin and its containers is essential to prevent environmental

contamination and ensure safety.

Short-Term Storage of Waste:

Keep waste Emrusolmin in suitable, closed, and clearly labeled containers.[4]

Disposal Method:

Surplus and non-recyclable Emrusolmin should be handled by a licensed disposal

company.[4]

One approved method is to dissolve or mix the material with a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[4]
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Empty containers, if free from personal patient information, can be disposed of in regular

trash.[5][6]

Mechanism of Action Visualization
Emrusolmin is an inhibitor of protein aggregation.[7] It blocks the formation of pathological

oligomeric aggregates of proteins such as α-synuclein and prion protein (PrPSc), which are

implicated in neurodegenerative diseases.[8][9]
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Caption: Mechanism of action of Emrusolmin in inhibiting neurodegeneration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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